Cas no 21395-09-5 (1,2-Benzenedicarboxylicacid, 1-(1-methylheptyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(1-methylheptyl) ester
• CAS No: 21395-09-5
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 285679
• PubChem ID: 109265
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(1-methylheptyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(1-methylheptyl) ester
• (+/-)-MONO-2-OCTYL PHTHALATE
• 2-OCTAN-2-YLOXYCARBONYLBENZOIC ACID
• (+)-MONO(2-OCTYL) PHTHALATE
• BRD-A51016824-001-07-0
• SCHEMBL3782139
• MLS000757214
• 1-METHYLHEPTYL 2-CARBOXYBENZOATE
• phthalic acid mono-(1-methyl-heptyl) ester
• NSC524615
• DivK1c_002067
• (1)-2-Octyl hydrogen phthalate
• AKOS021983160
• CHEMBL1452262
• 2-[(OCTAN-2-YLOXY)CARBONYL]BENZOIC ACID
• Mono(1-methylheptyl) phthalate
• AKOS001483096
• CDS1_001027
• SR-01000388950-1
• 1,2-Benzenedicarboxylic acid, mono(1-methylheptyl) ester, (.+/-.)-
• NSC 524615
• EINECS 269-536-2
• SMR000529045
• SR-01000388950
• NSC-524615
• DUJBEEUYBSLMGM-UHFFFAOYSA-N
• 2-(1-methylheptoxycarbonyl)benzoic acid
• 2-[octan-2-yloxy(oxo)methyl]benzoic acid
• A815307
• Maybridge1_005779
• NCGC00246829-01
• 1,2-Benzenedicarboxylic acid, mono(1-methylheptyl) ester
• 68296-97-9
• 1,2-Benzenedicarboxylic acid, 1-(1-methylheptyl) ester
• HMS557O15
• DTXSID60887314
• 21395-09-5
• DL-2-Octyl phthalate
• FT-0604477
• CCG-249349
• 2-((octan-2-yloxy)carbonyl)benzoic acid

• Inchi： 1S/C16H22O4/c1-3-4-5-6-9-12(2)20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-12H,3-6,9H2,1-2H3,(H,17,18)
• InChI Key： DUJBEEUYBSLMGM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 278.15200
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 408.9°Cat760mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.516
• PSA: 63.60000
• LogP: 3.90050